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These application notes provide detailed methodologies for the quantitative analysis of sodium

bromite, primarily through the determination of its bromate (BrO₃⁻) content. The protocols are

intended for researchers, scientists, and drug development professionals.

Iodometric Titration
Iodometric titration is a classic and reliable method for the quantification of bromate. It is based

on the oxidation of iodide (I⁻) to iodine (I₂) by bromate in an acidic medium. The liberated

iodine is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using a starch

indicator.

Principle:

The reaction proceeds in two steps:

Reaction of Bromate with Iodide: BrO₃⁻ + 6I⁻ + 6H⁺ → 3I₂ + Br⁻ + 3H₂O

Titration of Iodine with Thiosulfate: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7822516?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

Potassium iodide (KI), crystal

Glacial acetic acid (CH₃COOH) or Sulfuric acid (H₂SO₄), 3.6 M

Standardized sodium thiosulfate solution (0.1 N or 0.01 N)

Starch indicator solution (1% w/v)

Deionized water

Procedure:

Accurately weigh a suitable amount of the sodium bromite sample and dissolve it in

deionized water in a volumetric flask.

Pipette an aliquot of the sample solution into an Erlenmeyer flask.

Add approximately 50 mL of deionized water.

Acidify the solution by adding 5 mL of glacial acetic acid or 10 mL of 3.6 M H₂SO₄.[1][2]

Add approximately 1 g of potassium iodide crystals and swirl to dissolve. The solution should

turn a yellow-brown color due to the liberated iodine.[1]

Allow the reaction to proceed in the dark for about 5 minutes.[2]

Titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution

becomes a faint straw color.[1]

Add 1-2 mL of starch indicator solution. The solution will turn a deep blue-black color.[1]

Continue the titration dropwise with the sodium thiosulfate solution until the blue color is

completely discharged.

Record the volume of the titrant used.

Perform a blank determination by repeating the procedure without the sample.
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Calculation:

The concentration of bromate in the sample can be calculated using the following formula:

Where:

V_sample = Volume of sodium thiosulfate solution used for the sample (mL)

V_blank = Volume of sodium thiosulfate solution used for the blank (mL)

N_thiosulfate = Normality of the sodium thiosulfate solution (N)

E.W._bromate = Equivalent weight of bromate (molar mass / 6)

V_aliquot = Volume of the sample aliquot taken for titration (L)

Quantitative Data

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the iodometric titration of sodium bromite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Sodium Bromite]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822516#analytical-methods-for-the-quantification-
of-sodium-bromite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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